N-(2-furylmethyl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C18H16N4O3/c1-12-20-21-18(25-12)15-10-22(16-7-3-2-6-14(15)16)11-17(23)19-9-13-5-4-8-24-13/h2-8,10H,9,11H2,1H3,(H,19,23)
• InChI Key: JGCAAPALXXTLHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CO4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N-(2-furylmethyl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide, also known as FOA, is a synthetic compound that has been widely used in scientific research due to its unique chemical structure and various biological activities. FOA has been reported to exhibit potent anti-tumor, anti-inflammatory, and anti-microbial activities, making it a promising candidate for the development of novel drugs.

Scientific Research Applications

Carcinogenicity Studies

Studies on compounds with similar structural motifs, such as 5-nitrofurans with heterocyclic substituents, have been investigated for their carcinogenic potential. For instance, derivatives like N-[5-(5-nitro-2-furyl)-1,3,4-thiadiazol-2-yl]acetamide have shown a high incidence of tumors in animal models, indicating the significance of the furan and oxadiazole groups in biological interactions (Cohen et al., 1975).

Antituberculosis Activity

The antimycobacterial properties of compounds containing the 5-nitro-2-furyl motif combined with 1,3,4-oxadiazole groups have also been explored. Such studies highlight the potential of these compounds in developing new antituberculosis agents, underscoring the importance of the oxadiazole ring in enhancing biological activity (Mir et al., 1991).

Antimicrobial and Antifungal Applications

Compounds featuring 1,3,4-oxadiazole rings have been synthesized and evaluated for their antimicrobial and antifungal activities. This includes the investigation of N-(5-methylisoxazol-3-yl)-2-(5-aryl-1,3,4-oxadiazol-2-yl)acetamides, which exhibited good activity against selected bacterial and fungal strains, demonstrating the potential of these compounds in addressing microbial resistance (Marri et al., 2018).

Anti-inflammatory Properties

Research into the anti-inflammatory effects of substituted 1,3,4-oxadiazoles has shown promising results. Compounds synthesized from thiosemicarbazides and corresponding oxadiazoles displayed significant anti-inflammatory activity, offering insights into the development of new anti-inflammatory agents (Nargund et al., 1994).